![molecular formula C9H6F5NO2 B3035970 2,2-Difluoro-2-[3-(trifluoromethyl)phenoxy]acetamide CAS No. 338792-14-6](/img/structure/B3035970.png)
2,2-Difluoro-2-[3-(trifluoromethyl)phenoxy]acetamide
Overview
Description
2,2-Difluoro-2-[3-(trifluoromethyl)phenoxy]acetamide (DTFPA) is a synthetic compound that has been extensively studied in the scientific literature for its potential applications in various areas. DTFPA is a fluorinated compound with a wide range of uses and applications, ranging from pharmaceuticals to industrial solvents. It has been found to be an effective solvent for a variety of organic compounds, and it is also used in the synthesis of various organic compounds. DTFPA has also been studied for its potential use as an insecticide, as well as its potential applications in the field of biochemistry and physiology.
Scientific Research Applications
Transition Metal-Mediated Trifluoromethylation Reactions
This compound can be used in transition metal-mediated trifluoromethylation reactions . The trifluoromethyl group is incorporated into organic motifs, which has seen enormous growth in the last decade due to the enhanced lipophilicity, metabolic stability, and pharmacokinetic properties of organofluorides .
Construction of C–CF3 Bonds
The compound plays a significant role in the construction of C(sp 3, sp 2, and sp)–CF3 bonds via C–H/X bond functionalization or addition processes in both aliphatic and aromatic hydrocarbons .
Agrochemical Applications
Trifluoromethylpyridines, which can be synthesized using this compound, are key structural motifs in active agrochemical ingredients . They are used in the protection of crops from pests .
Pharmaceutical Applications
Trifluoromethylpyridines are also used in the pharmaceutical industry . Several pharmaceutical and veterinary products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Synthesis of Anti-Inflammatory α-(Trifluoromethyl) Arylacetic Acids
The compound can be used in the synthesis of anti-inflammatory α-(trifluoromethyl) arylacetic acids .
Development of CGRP Receptor Antagonists
The compound can be used in the development of calcitonin gene-related peptide (CGRP) receptor antagonists . These are used in the treatment of conditions like migraines .
properties
IUPAC Name |
2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F5NO2/c10-8(11,12)5-2-1-3-6(4-5)17-9(13,14)7(15)16/h1-4H,(H2,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHLWMSCCNDCYRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(C(=O)N)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F5NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-2-[3-(trifluoromethyl)phenoxy]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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